Cas no 941252-85-3 (2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide)

• Product Name: 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide
• CAS No: 941252-85-3
• MF: C₁₅H₁₂F₃N₃O₂S
• MW: 355.334892272949
• CID: 5428842
• Update Time: 2025-10-31

2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-yl]sulfanyl-N,N-dimethylacetamide
• 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide

• Inchi： 1S/C15H12F3N3O2S/c1-21(2)13(22)8-24-14-9(7-19)10(15(16,17)18)6-11(20-14)12-4-3-5-23-12/h3-6H,8H2,1-2H3
• InChI Key： HAPHYBQPBUUETG-UHFFFAOYSA-N
• SMILES： C(N(C)C)(=O)CSC1=NC(C2=CC=CO2)=CC(C(F)(F)F)=C1C#N

Additional information on 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide

Introduction to 2-{3-Cyano-6-(Furan-2-yl)-4-(Trifluoromethyl)Pyridin-2-ylsulfanyl}-N,N-Dimethylacetamide (CAS No. 941252-85-3)

2-{3-Cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide, also known by its CAS number 941252-85-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, a furan ring, and a trifluoromethyl substituent, all of which contribute to its potential biological activities and pharmacological properties.

The molecular structure of 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide is particularly intriguing due to the presence of multiple functional groups that can interact with various biological targets. The cyano group is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which can enhance the compound's binding affinity to specific proteins. The furan ring, on the other hand, provides aromaticity and can engage in hydrophobic interactions, while the trifluoromethyl group imparts lipophilicity and can influence the compound's metabolic stability.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

Beyond its anti-inflammatory effects, 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide has also demonstrated significant antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide have also been extensively studied. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential development as an oral therapeutic agent. Additionally, the compound's lipophilicity and metabolic stability contribute to its prolonged half-life in vivo, enhancing its therapeutic window.

In terms of safety and toxicity, preliminary studies have indicated that 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and identify any potential side effects or adverse reactions.

The synthesis of 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylsulfanyl}-N,N-dimethylacetamide involves a multi-step process that requires careful optimization to achieve high yields and purity. Key synthetic strategies include the formation of the pyridine ring through a cyclization reaction, followed by the introduction of the cyano group via a nitrile substitution reaction. The furan ring is typically introduced through a coupling reaction with a suitable furan derivative, while the trifluoromethyl group can be incorporated using electrophilic fluorination methods.

In conclusion, 2-{3-cyano-6-(furan-2-yl)-4-(trifluoromethyl)pyridin-2-ylysulfanyl}-N,N-dimethylacetamide (CAS No. 941252-85-3) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for inflammatory diseases and cancer.